80-08-0

Dapsone

In Stock

• CAS RN:
• 80-08-0

• Formula:
• C12H12N2O2S

• InChI:
• InChI=1S/C12H12N2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,13-14H2

• InChIKey:
• MQJKPEGWNLWLTK-UHFFFAOYSA-N

• Antibacterial and anti-inflammatory agent. Neuroprotective and anti-apoptotic effects.
  Dapsone is an anti-inflammatory, antimalarial, and antibacterial compound. In vivo, dapsone (34 μg/animal per day) reduces epidermal hyperproliferation and epithelial thickness in the esophagus in a mouse model of proliferative dermatitis. It reduces lipid peroxidation, myeloperoxidase activity, and cellular apoptosis in the striatum of rats following ischemia and reperfusion injury. Dapsone reduces growth of M. leprae in the footpad of mice (MIC = 0.01-0.03 μg/ml in sera) and induces clearance of P. knowlesi infections in macaques. It also reduces the number of P. gallinaceum sporozoites in a mosquito population allowed to feed on dapsone-treated chicks. Formulations containing dapsone have been used in the treatment of malaria, acne, dermatitis, and leprosy.
  This product is provid...

7-Bromo-3,4-dihydrobenzo[b]oxepin-5(2H)-one

In Stock

• CAS RN:
• 55580-08-0

• Formula:
• C10H9BrO2

• InChI:
• InChI=1S/C10H9BrO2/c11-7-3-4-10-8(6-7)9(12)2-1-5-13-10/h3-4,6H,1-2,5H2

• InChIKey:
• JMIWCASGALGDMJ-UHFFFAOYSA-N

• 7-Bromo-3,4-dihydrobenzo[b]oxepin-5(2H)-one is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.

2-Octanol, 2,6-dimethyl-, 2-acetate

• CAS RN:
• 68480-08-0

• Formula:
• C12H24O2

• InChI:
• InChI=1S/C12H24O2/c1-6-10(2)8-7-9-12(4,5)14-11(3)13/h10H,6-9H2,1-5H3

• InChIKey:
• UCFDRKLPNGITFF-UHFFFAOYSA-N

• 2-Octanol, 2,6-dimethyl-, 2-acetate is a useful research compound. Its molecular formula is C12H24O2 and its molecular weight is 200.32 g/mol. The purity is usually 95%.

2-[2-(2,4-Dimethoxyphenyl)ethenyl]-4,6-bis(trichloromethyl)-1,3,5-triazine

Usually In Stock

• CAS RN:
• 42880-08-0

• Formula:
• C15H11Cl6N3O2

• InChI:
• InChI=1S/C15H11Cl6N3O2/c1-25-9-5-3-8(10(7-9)26-2)4-6-11-22-12(14(16,17)18)24-13(23-11)15(19,20)21/h3-7H,1-2H3

• InChIKey:
• ANZONXRNCWFEIL-UHFFFAOYSA-N

• 2-[2-(2,4-Dimethoxyphenyl)ethenyl]-4,6-bis(trichloromethyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C15H11Cl6N3O2 and its molecular weight is 478 g/mol. The purity is usually 95%.

Benzene, 2-chloro-1-(3,4-dinitrophenoxy)-4-(trifluoromethyl)-

• CAS RN:
• 71980-08-0

• Formula:
• C13H6ClF3N2O5

• InChI:
• InChI=1S/C13H6ClF3N2O5/c14-9-5-7(13(15,16)17)1-4-12(9)24-8-2-3-10(18(20)21)11(6-8)19(22)23/h1-6H

• InChIKey:
• IHEOGOJRIWLPMH-UHFFFAOYSA-N

• Benzene, 2-chloro-1-(3,4-dinitrophenoxy)-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C13H6ClF3N2O5 and its molecular weight is 362.64 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydronaphthalene-1-carbothiohydrazide

In Stock

• CAS RN:
• 885280-08-0

• Formula:
• C11H14N2S

• InChI:
• InChI=1S/C11H14N2S/c12-13-11(14)10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7,12H2,(H,13,14)

• InChIKey:
• WIAIIRVFYYIMRG-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydronaphthalene-1-carbothiohydrazide is a useful research compound. Its molecular formula is C11H14N2S and its molecular weight is 206.31 g/mol. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-3'-methylpropiophenone

In Stock

• CAS RN:
• 898780-08-0

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-5-4-6-17(12-13)18(19)8-7-16-10-14(2)9-15(3)11-16/h4-6,9-12H,7-8H2,1-3H3

• InChIKey:
• MSSXBVOGXSAEHB-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-3'-methylpropiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-4-methyl-7-(2-oxopropoxy)-2H-chromen-2-one

In Stock

• CAS RN:
• 869080-08-0

• Formula:
• C21H20O6

• InChI:
• InChI=1S/C21H20O6/c1-12(22)11-26-15-6-7-16-13(2)20(21(23)27-18(16)10-15)14-5-8-17(24-3)19(9-14)25-4/h5-10H,11H2,1-4H3

• InChIKey:
• FDZBBZYLKUYPLZ-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-4-methyl-7-(2-oxopropoxy)-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H20O6 and its molecular weight is 368.4 g/mol. The purity is usually 95%.

N-(2-hydroxyphenyl)-3-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide

In Stock

• CAS RN:
• 461680-08-0

• Formula:
• C22H20N2O3S2

• InChI:
• InChI=1S/C22H20N2O3S2/c1-15(13-16-7-3-2-4-8-16)14-19-21(27)24(22(28)29-19)12-11-20(26)23-17-9-5-6-10-18(17)25/h2-10,13-14,25H,11-12H2,1H3,(H,23,26)/b15-13+,19-14-

• InChIKey:
• UQCPZUBZIDZRIH-FQHLDWHWSA-N

• N-(2-hydroxyphenyl)-3-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C22H20N2O3S2 and its molecular weight is 424.53. The purity is usually 95%.

Methyl 4-(2-(6-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

In Stock

• CAS RN:
• 851980-08-0

• Formula:
• C16H12FN3O3S

• InChI:
• InChI=1S/C16H12FN3O3S/c1-23-15(22)10-4-2-9(3-5-10)14(21)19-20-16-18-12-7-6-11(17)8-13(12)24-16/h2-8H,1H3,(H,18,20)(H,19,21)

• InChIKey:
• IBQFSYQGWUMYBB-UHFFFAOYSA-N

• Methyl 4-(2-(6-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate is a useful research compound. Its molecular formula is C16H12FN3O3S and its molecular weight is 345.35. The purity is usually 95%.

O-(3-chloropyridin-2-yl)hydroxylamine

Usually In Stock

• CAS RN:
• 128080-08-0

• Formula:
• C5H5ClN2O

• InChI:
• InChI=1S/C5H5ClN2O/c6-4-2-1-3-8-5(4)9-7/h1-3H,7H2

• InChIKey:
• CKSHMWIRFHKMRW-UHFFFAOYSA-N

• O-(3-chloropyridin-2-yl)hydroxylamine, also known as O-(3-chloropyridin-2-yl)hydroxylamine, is a useful research compound. Its molecular formula is C5H5ClN2O and its molecular weight is 144.558. The purity is usually 95%.

N-[2-(3-methoxyphenyl)ethyl]oxan-4-amine

• CAS RN:
• 1522780-08-0

• Formula:
• C14H21NO2

• InChI:
• InChI=1S/C14H21NO2/c1-16-14-4-2-3-12(11-14)5-8-15-13-6-9-17-10-7-13/h2-4,11,13,15H,5-10H2,1H3

• InChIKey:
• HDPOEHDSFIHHLO-UHFFFAOYSA-N

• N-[2-(3-methoxyphenyl)ethyl]oxan-4-amine is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.

(1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine

• CAS RN:
• 1019480-08-0

• Formula:
• C14H23NO

• InChI:
• InChI=1S/C14H23NO/c1-10-6-11(2)14(12(3)7-10)8-15-13(4)9-16-5/h6-7,13,15H,8-9H2,1-5H3

• InChIKey:
• SZHGNINBEVGCBP-UHFFFAOYSA-N

• (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine is a useful research compound. Its molecular formula is C14H23NO and its molecular weight is 221.34 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(3-methoxyphenyl)ethyl)methanesulfonamide

In Stock

• CAS RN:
• 1797880-08-0

• Formula:
• C11H17NO4S

• InChI:
• InChI=1S/C11H17NO4S/c1-15-10-6-4-5-9(7-10)11(16-2)8-12-17(3,13)14/h4-7,11-12H,8H2,1-3H3

• InChIKey:
• MJUITHTVTLZPNS-UHFFFAOYSA-N

• N-(2-methoxy-2-(3-methoxyphenyl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C11H17NO4S and its molecular weight is 259.32. The purity is usually 95%.

N-([2,3'-bipyridin]-3-ylmethyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

In Stock

• CAS RN:
• 1904180-08-0

• Formula:
• C17H15N5O2

• InChI:
• InChI=1S/C17H15N5O2/c1-22-15(23)7-6-14(21-22)17(24)20-11-13-5-3-9-19-16(13)12-4-2-8-18-10-12/h2-10H,11H2,1H3,(H,20,24)

• InChIKey:
• ZGTHXHDSKCUDJY-UHFFFAOYSA-N

• N-([2,3'-bipyridin]-3-ylmethyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H15N5O2 and its molecular weight is 321.34. The purity is usually 95%.

(S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride

In Stock

• CAS RN:
• 2243080-08-0

• Formula:
• C9H11ClF3NO

• InChI:
• InChI=1S/C9H10F3NO.ClH/c10-9(11,12)7-3-1-2-6(4-7)8(13)5-14;/h1-4,8,14H,5,13H2;1H/t8-;/m1./s1

• InChIKey:
• ZGPPQPPTLTYYKV-DDWIOCJRSA-N

• (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride is a useful research compound. Its molecular formula is C9H11ClF3NO and its molecular weight is 241.64. The purity is usually 95%.

(S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride

• CAS RN:
• 2243080-08-0; 325152-99-6

• Formula:
• C9H11ClF3NO

• InChI:
• InChI=1S/C9H10F3NO.ClH/c10-9(11,12)7-3-1-2-6(4-7)8(13)5-14;/h1-4,8,14H,5,13H2;1H/t8-;/m1./s1

• InChIKey:
• ZGPPQPPTLTYYKV-DDWIOCJRSA-N

• (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride is a useful research compound. Its molecular formula is C9H11ClF3NO and its molecular weight is 241.64. The purity is usually 95%.